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Compound of Interest

Compound Name:
2-Amino-4-(benzyloxy)-5-

methoxybenzoic acid

Cat. No.: B116247 Get Quote

An In-depth Technical Guide on 2-Amino-4-
(benzyloxy)-5-methoxybenzoic Acid
This technical guide provides a summary of the available physical and chemical properties of 2-
Amino-4-(benzyloxy)-5-methoxybenzoic acid. The information presented is primarily based

on predicted data from chemical suppliers and databases, as experimental data is limited in

publicly accessible literature. This document is intended for researchers, scientists, and

professionals in drug development who are interested in this compound.

Core Properties and Identifiers
2-Amino-4-(benzyloxy)-5-methoxybenzoic acid is a substituted aminobenzoic acid

derivative. Its core structure consists of a benzoic acid backbone with an amino group at

position 2, a benzyloxy group at position 4, and a methoxy group at position 5.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 155666-33-4[1][2][3]

Molecular Formula C₁₅H₁₅NO₄[2]

Molecular Weight 273.28 g/mol [2]

InChI

InChI=1S/C15H15NO4/c1-19-13-7-

11(15(17)18)12(16)8-14(13)20-9-10-5-3-2-4-6-

10/h2-8H,9,16H2,1H3,(H,17,18)[2]

InChIKey CYJFMVXMHCGPSW-UHFFFAOYSA-N[2][4]

SMILES

C(O)

(=O)C1=CC(OC)=C(OCC2=CC=CC=C2)C=C1

N[2]

Physical and Chemical Properties
The physical and chemical properties of 2-Amino-4-(benzyloxy)-5-methoxybenzoic acid are

not extensively documented through experimental studies. The data available is largely

predictive and is summarized in the table below.

Table 2: Predicted Physical and Chemical Properties

Property Predicted Value

Melting Point 159-161 °C[2]

Boiling Point 462.5 ± 45.0 °C[2]

Density 1.283 ± 0.06 g/cm³[2]

pKa 2.34 ± 0.10[2]

Appearance Light yellow to light brown solid[2]

Safety and Handling
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Based on available safety information, 2-Amino-4-(benzyloxy)-5-methoxybenzoic acid is

classified with the following hazard statements:

H302: Harmful if swallowed.[2][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Handling should be performed in a well-ventilated area.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-4-(benzyloxy)-5-
methoxybenzoic acid are not readily available in the searched scientific literature. While some

commercial suppliers and patent documents allude to its synthesis, specific step-by-step

procedures, including reaction conditions, purification methods, and analytical characterization,

have not been found.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 2-Amino-
4-(benzyloxy)-5-methoxybenzoic acid. Studies evaluating its pharmacological properties or

its role in any biological signaling pathways have not been identified in the course of this

review. The biological relevance of this specific compound remains an area for future

investigation. Broader research on aminobenzoic acid derivatives suggests a wide range of

biological activities, including antioxidant and enzyme inhibition properties, but these are not

specific to the title compound.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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